Cas no 2096992-03-7 (Bicyclo[1.1.1]pentane-1-acetic acid, 3-amino-, ethyl ester, hydrochloride (1:1))

• Product Name: Bicyclo[1.1.1]pentane-1-acetic acid, 3-amino-, ethyl ester, hydrochloride (1:1)
• CAS No: 2096992-03-7
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5193663
• PubChem ID: 126961415
• Update Time: 2024-11-05

Bicyclo[1.1.1]pentane-1-acetic acid, 3-amino-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-acetic acid, 3-amino-, ethyl ester, hydrochloride (1:1)
• Ethyl 3-Aminobicyclo[1.1.1]pentane-1-acetate Hydrochloride
• ethyl 2-(3-amino-1-bicyclo[1.1.1]pentanyl)acetate;hydrochloride
• SCHEMBL20542137
• DB-400965
• E88562
• PS-21060
• Ethyl 2-(3-Amino-1-bicyclo[1.1.1]pentanyl)acetate HCl
• MFCD30728479
• CS-W000149
• SY344649
• 2096992-03-7
• ethyl 2-(3-aminobicyclo[1.1.1]pentan-1-yl)acetate hydrochloride

• Inchi： 1S/C9H15NO2.ClH/c1-2-12-7(11)3-8-4-9(10,5-8)6-8;/h2-6,10H2,1H3;1H
• InChI Key： YUHXJJULEJZDRB-UHFFFAOYSA-N
• SMILES： C(C12CC(N)(C1)C2)C(=O)OCC.Cl

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų